Cas no 2229079-66-5 (tert-butyl N-2-oxo-1-(2,3,4-trifluorophenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-oxo-1-(2,3,4-trifluorophenyl)ethylcarbamate
• CAS No: 2229079-66-5
• MF: C₁₃H₁₄F₃NO₃
• MW: 289.250374317169
• CID: 6150120
• PubChem ID: 165657694
• Update Time: 2025-06-08

tert-butyl N-2-oxo-1-(2,3,4-trifluorophenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-oxo-1-(2,3,4-trifluorophenyl)ethylcarbamate
• EN300-1898641
• 2229079-66-5
• tert-butyl N-[2-oxo-1-(2,3,4-trifluorophenyl)ethyl]carbamate

• Inchi： 1S/C13H14F3NO3/c1-13(2,3)20-12(19)17-9(6-18)7-4-5-8(14)11(16)10(7)15/h4-6,9H,1-3H3,(H,17,19)
• InChI Key： VUABZRLXZCFVKU-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1C(C=O)NC(=O)OC(C)(C)C)F)F

Computed Properties

• Exact Mass: 289.09257779g/mol
• Monoisotopic Mass: 289.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-2-oxo-1-(2,3,4-trifluorophenyl)ethylcarbamate

Professional Introduction to Compound with CAS No. 2229079-66-5 and Product Name: tert-butyl N-2-oxo-1-(2,3,4-trifluorophenyl)ethylcarbamate

The compound with the CAS number 2229079-66-5 and the product name tert-butyl N-2-oxo-1-(2,3,4-trifluorophenyl)ethylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural and functional properties. The presence of a tert-butyl group and a trifluorophenyl ring in its molecular structure imparts distinct characteristics that make it a promising candidate for various biochemical applications.

Recent research in the field of medicinal chemistry has highlighted the importance of fluorinated aromatic compounds in drug design. The 2,3,4-trifluorophenyl moiety in this compound enhances its metabolic stability and binding affinity to biological targets. This is particularly relevant in the development of small-molecule inhibitors that require high specificity and durability in biological systems. The N-2-oxo-1-(2,3,4-trifluorophenyl)ethylcarbamate moiety further contributes to the compound's pharmacological profile by providing a scaffold that can be modified for enhanced bioavailability and reduced toxicity.

In the context of contemporary pharmaceutical research, this compound has been investigated for its potential role in modulating enzyme activity. Specifically, studies have focused on its interaction with proteases and kinases, which are key targets in the treatment of various diseases, including cancer and inflammatory disorders. The trifluorophenyl group's ability to engage deeply with hydrophobic pockets of these enzymes suggests that it could serve as an effective scaffold for designing novel therapeutic agents.

Moreover, the tert-butyl carbamate group introduces a specific conformational rigidity to the molecule, which can be leveraged to optimize binding interactions with biological targets. This structural feature is particularly valuable in drug design, as it helps to minimize off-target effects by ensuring precise alignment with the intended receptor site. The combination of these structural elements makes this compound a versatile tool for medicinal chemists seeking to develop next-generation therapeutics.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular behavior, including binding affinities and metabolic pathways. These computational tools have been instrumental in refining the design of compounds like tert-butyl N-2-oxo-1-(2,3,4-trifluorophenyl)ethylcarbamate, allowing researchers to predict its potential efficacy and safety profiles with greater confidence. Such simulations have also helped identify optimal modifications to enhance its pharmacological properties.

The synthesis of this compound involves sophisticated organic reactions that highlight the expertise required in modern pharmaceutical chemistry. The introduction of fluorine atoms into aromatic rings is a delicate process that demands precise control over reaction conditions to achieve high yields and purity. The development of efficient synthetic routes for such compounds is crucial for their practical application in drug discovery programs.

From a broader perspective, the study of fluorinated compounds like tert-butyl N-2-oxo-1-(2,3,4-trifluorophenyl)ethylcarbamate contributes to our understanding of how structural modifications can influence biological activity. This knowledge is fundamental to the iterative process of drug development, where each modification is carefully evaluated for its impact on efficacy and safety. The integration of experimental data with computational modeling has accelerated this process significantly, enabling faster identification of promising candidates.

The potential applications of this compound extend beyond traditional therapeutic areas. Its unique properties make it suitable for use as an intermediate in the synthesis of more complex molecules or as a reference standard in analytical chemistry. Additionally, its stability under various conditions suggests that it could be employed in industrial processes where chemical robustness is essential.

In conclusion, the compound with CAS number 2229079-66-5, known as tert-butyl N-2-oxo-1-(2,3,4-trifluorophenyl)ethylcarbamate, represents a significant contribution to pharmaceutical chemistry. Its innovative structure and promising pharmacological properties position it as a valuable asset in ongoing drug discovery efforts. As research continues to uncover new applications for fluorinated compounds, this molecule exemplifies the potential benefits that arise from meticulous chemical design and advanced computational techniques.